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Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Get Quote

Compound Identification & Safety

For any analytical work, correct identification and safe handling are paramount. The table below summarizes

the core information for 1,12-Dodecanediamine.

Property Description

CAS RN 2783-17-7 [1]

Synonyms 1,12-Diaminododecane, Dodecamethylenediamine [1]

Molecular
Formula

C₁₂H₂₈N₂ [1]

Molecular Weight 200.37 g/mol [1]

Physical Form White to almost white powder or lump [1]

Melting Point 70 °C [1]

Purity >98.0% (typical commercial purity) [1]
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Property Description

Hazard
Statements

H331: Toxic if inhaled. H302: Harmful if swallowed. H315: Causes skin irritation.
H317: May cause an allergic skin reaction. H319: Causes serious eye irritation.

H400: Very toxic to aquatic life. [1]

Precautionary
Measures

Use in well-ventilated area. Wear protective gloves/eye protection. Avoid release to

the environment. Store in a cool, dark place, under inert gas. [1]

Analytical Method Development Workflow

Developing an analytical method involves a structured process to define and optimize all parameters. The

following diagram outlines the key stages, from sample preparation to final quantification.
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Start: Define Analytical Goal

Sample Preparation

Select Analytical Technique

Solubility: Soluble in Ethanol  [1] Consider Derivatization
(for GC or LC-MS)

Avoid Contamination
(Use clean tools, gloves  [2])

Method Development & Optimization

Titration
(Nonaqueous)  [1]

Chromatography
(GC, HPLC)

Spectroscopy
(UV-Vis, IR, MS)

Method Validation

Routine Analysis & Quantification

Click to download full resolution via product page

FAQs & Troubleshooting Guide

Here are some common questions and issues that may arise during analysis, with guidance on how to address

them.

Question / Issue Possible Cause & Solution

How is purity typically
analyzed?

Purity is commonly assessed by Gas Chromatography (GC) and/or

Nonaqueous Titration [1].
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Question / Issue Possible Cause & Solution

Unexpected peaks in
chromatogram.

Sample or solvent contamination. Ensure all glassware and cuvettes are
thoroughly cleaned. Handle samples with gloves to avoid fingerprints [2].

Low or fluctuating
signal during
analysis.

Sample concentration too high (causing light scattering) or instrument
instability. Dilute the sample or use a cuvette with a shorter path length. For

instruments, ensure the light source has warmed up sufficiently (e.g., 20 mins
for halogen lamps) [2].

How can I quantify it
in a complex mixture?

Chromatographic separation (HPLC/GC) coupled with Mass
Spectrometry (MS) is the standard approach for selective quantification in

mixtures. This often requires method development specific to your sample
matrix.

Is it compatible with
UV-Vis detection?

Its primary amine groups have weak UV absorption. Direct UV-Vis detection
may lack sensitivity. Consider derivatization with a UV- or fluorescence-

tagging reagent for enhanced detection.

Key Technical Considerations

Stability & Storage: The compound is air-sensitive [1]. Always store it under an inert atmosphere

(e.g., nitrogen or argon) in a cool, dark place as recommended [1]. This is critical for obtaining
reproducible results.

Application Context: Much of the recent scientific literature focuses on its use as a cationic
collector (e.g., DA122) in the flotation process of lithium spodumene ores, where its interaction with

other reagents like sodium oleate is studied [3]. This may provide useful context for certain analytical
challenges.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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